Cas no 833458-92-7 (3-Azabicyclo[3.2.1]octan-6-one, 3-(phenylmethyl)-)

• Product Name: 3-Azabicyclo[3.2.1]octan-6-one, 3-(phenylmethyl)-
• CAS No: 833458-92-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 673069
• PubChem ID: 59837830
• Update Time: 2025-04-19

3-Azabicyclo[3.2.1]octan-6-one, 3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octan-6-one, 3-(phenylmethyl)-
• 3-benzyl-3-azabicyclo[3.2.1]octan-6-one
• SCHEMBL3831241
• 3-Benzyl-3-aza-bicyclo[3.2.1]octan-6-one
• YMWCPRJSIYTHOZ-UHFFFAOYSA-N
• 833458-92-7
• DTXSID80733162

• Inchi： 1S/C14H17NO/c16-14-7-12-6-13(14)10-15(9-12)8-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： YMWCPRJSIYTHOZ-UHFFFAOYSA-N
• SMILES： O=C1CC2CN(CC3C=CC=CC=3)CC1C2

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų